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Compound of Interest

Compound Name: Ampicillin-d5

Cat. No.: B1381323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

properties of Ampicillin-d5, a deuterated analog of the widely used broad-spectrum antibiotic,

ampicillin. This document is intended to be a core resource for researchers, scientists, and

drug development professionals, offering structured data, detailed experimental protocols, and

key visualizations to support laboratory and research applications. Ampicillin-d5 is primarily

utilized as an internal standard in analytical and pharmacokinetic research, where its stable

isotope-labeled nature allows for precise quantification of ampicillin in biological matrices.[1][2]

Core Physical and Chemical Properties
The physical and chemical characteristics of Ampicillin-d5 are crucial for its application in

analytical methodologies. The introduction of five deuterium atoms on the phenyl group results

in a higher molecular weight compared to its non-deuterated counterpart, ampicillin, which is

essential for its use in mass spectrometry-based assays.

Quantitative Data Summary
The following tables summarize the key quantitative properties of Ampicillin-d5 and, for

comparison, its parent compound, ampicillin.

Table 1: Physical and Chemical Properties of Ampicillin-d5
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Property Value Reference(s)

Molecular Formula C₁₆H₁₄D₅N₃O₄S [1][3]

Formula Weight 354.4 g/mol [3][4]

CAS Number 1426173-65-0 [3][4]

Exact Mass 354.14101100 Da [4]

Monoisotopic Mass 354.14101100 Da [4]

Solubility Slightly soluble in water [3]

Purity (Isotopic) ≥99% deuterated forms (d₁-d₅) [3]

Appearance Solid/White Powder [3][5]

Melting Point Min. 180 °C (decomposition) [5]

Table 2: Physical and Chemical Properties of Ampicillin (Non-deuterated)

Property Value Reference(s)

Molecular Formula C₁₆H₁₉N₃O₄S [6]

Molecular Weight 349.4 g/mol [6]

CAS Number 69-53-4 [6]

Melting Point 208 °C (decomposition) [6][7]

Solubility in Water 10100 mg/L (at 21 °C) [6]

Appearance White, crystalline powder [6]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Ampicillin, and by extension its deuterated isotopologue, is a beta-lactam antibiotic that exerts

its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[8] The primary target

of ampicillin is the transpeptidase enzyme, also known as penicillin-binding proteins (PBPs),
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which is crucial for the cross-linking of peptidoglycan chains.[9][10] By irreversibly inhibiting this

enzyme, ampicillin disrupts the integrity of the bacterial cell wall, leading to cell lysis and death.

[9] The presence of an amino group in ampicillin enhances its ability to penetrate the outer

membrane of some gram-negative bacteria.[9]

Ampicillin's Mechanism of Action
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Ampicillin's inhibitory action on bacterial cell wall synthesis.

Experimental Protocols
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Ampicillin-d5 is instrumental as an internal standard for the accurate quantification of

ampicillin in various biological samples by liquid chromatography-tandem mass spectrometry

(LC-MS/MS). Below are detailed methodologies for sample preparation and analysis.

Sample Preparation for Ampicillin Quantification in
Plasma
A common method for preparing plasma samples for LC-MS/MS analysis is protein

precipitation, which is simple and effective.[11]

Sample Collection: Collect blood samples in appropriate anticoagulant tubes and centrifuge

to separate plasma.

Internal Standard Spiking: To 100 µL of plasma sample, add a known amount (e.g., 10 µL of

a standard solution) of Ampicillin-d5 internal standard solution.[12]

Protein Precipitation: Add 200 µL of a precipitating agent, such as acetonitrile or methanol

containing 0.1% formic acid, to the plasma sample.[11][12]

Vortexing and Centrifugation: Vortex the mixture for approximately 15-30 seconds to ensure

thorough mixing and complete protein precipitation.[12] Centrifuge the samples at high

speed (e.g., 10,000 x g) for 10 minutes at 4 °C to pellet the precipitated proteins.[12]

Supernatant Collection and Dilution: Carefully collect the supernatant. For some

applications, the supernatant may be directly injected into the LC-MS/MS system, or it may

be diluted (e.g., 1:4 with a water/formic acid mixture) before injection to minimize matrix

effects.[12]

LC-MS/MS Method for Ampicillin Quantification
This section outlines a typical LC-MS/MS method for the analysis of ampicillin using

Ampicillin-d5 as an internal standard.

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.[11][13]
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Mass Spectrometer: A tandem mass spectrometer (MS/MS) capable of multiple reaction

monitoring (MRM).[11][14]

Chromatographic Column: A reverse-phase C18 column is commonly used.[12][15]

Mobile Phase: A gradient elution is typically employed using a combination of an aqueous

phase (e.g., water with 0.1% formic acid or an ammonium formate buffer) and an organic

phase (e.g., acetonitrile or methanol).[12][13]

Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.[14]

Injection Volume: 5-20 µL.[12]

Ionization: Electrospray ionization (ESI) in positive or negative mode.[11][16]

MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

ampicillin and Ampicillin-d5. For ampicillin (non-deuterated), a common transition is m/z

350 -> 160.[16] The corresponding transition for Ampicillin-d5 would be m/z 355 -> 160 (or

other appropriate product ion).

Workflow for Quantification Using Ampicillin-d5 as
an Internal Standard
The use of a stable isotope-labeled internal standard like Ampicillin-d5 is the gold standard for

quantitative bioanalysis using LC-MS/MS. It effectively corrects for variations in sample

preparation, injection volume, and matrix effects, leading to high accuracy and precision.[17]

[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33508765/
https://www.researchgate.net/publication/348568932_Development_and_validation_of_a_simple_and_sensitive_LC-MSMS_method_for_quantification_of_ampicillin_and_sulbactam_in_human_plasma_and_its_application_to_a_clinical_pharmacokinetic_study
https://documents.thermofisher.com/TFS-Assets/CMD/Technical-Notes/tn-65205-lc-ms-antibiotics-plasma-tn65205-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4667677/
https://documents.thermofisher.com/TFS-Assets/CMD/Technical-Notes/tn-65205-lc-ms-antibiotics-plasma-tn65205-en.pdf
https://pubs.rsc.org/en/content/articlelanding/2022/ay/d1ay01754c
https://www.researchgate.net/publication/348568932_Development_and_validation_of_a_simple_and_sensitive_LC-MSMS_method_for_quantification_of_ampicillin_and_sulbactam_in_human_plasma_and_its_application_to_a_clinical_pharmacokinetic_study
https://documents.thermofisher.com/TFS-Assets/CMD/Technical-Notes/tn-65205-lc-ms-antibiotics-plasma-tn65205-en.pdf
https://pubmed.ncbi.nlm.nih.gov/33508765/
https://www.researchgate.net/figure/Mass-spectra-of-authentic-ampicillin-sample_fig5_259960843
https://www.benchchem.com/product/b1381323?utm_src=pdf-body
https://www.researchgate.net/figure/Mass-spectra-of-authentic-ampicillin-sample_fig5_259960843
https://www.benchchem.com/product/b1381323?utm_src=pdf-body
https://www.benchchem.com/product/b1381323?utm_src=pdf-body
https://www.benchchem.com/product/b1381323?utm_src=pdf-body
https://www.mtoz-biolabs.com/internal-standard-method-and-calibration-curve-analysis-in-gas-chromatography.html
https://faculty.ksu.edu.sa/sites/default/files/Internal_Standard_method_lab_4.odp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis Workflow with Ampicillin-d5
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Enzymatic Synthesis of Ampicillin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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